Cas no 891098-59-2 (3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea)

• Product Name: 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea
• CAS No: 891098-59-2
• MF: C₁₆H₁₈N₄O₃S
• MW: 346.404121875763
• CID: 5511790
• Update Time: 2025-05-21

3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-N'-(4-methyl-2-thiazolyl)-
• 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea

• Inchi： 1S/C16H18N4O3S/c1-10-9-24-16(17-10)19-15(22)18-11-6-14(21)20(8-11)12-4-3-5-13(7-12)23-2/h3-5,7,9,11H,6,8H2,1-2H3,(H2,17,18,19,22)
• InChI Key： ZEIHOPQYLMWYEB-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=CC(OC)=C2)C1)C(NC1=NC(C)=CS1)=O

Additional information on 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea

Compound CAS No 891098-59-2: A Comprehensive Overview

The compound with CAS No 891098-59-2, known as 3-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(4-methyl-1,3-thiazol-2-yl)urea, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex molecular structure, which combines elements of aromatic heterocycles, urea functionalities, and lactam groups. The long-tail keyword for this compound emphasizes its unique combination of structural features, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of this compound in the development of targeted therapies for various diseases, particularly in the realm of oncology and neurodegenerative disorders. The 3-methoxyphenyl group within its structure contributes to its ability to interact with specific biological targets, while the urea functionality enhances its bioavailability and stability. Furthermore, the presence of the 4-methyl-1,3-thiazol-2-yl group introduces additional electronic properties that can modulate its activity in biological systems.

One of the most promising aspects of this compound is its ability to inhibit key enzymes involved in disease progression. For instance, research has shown that it exhibits potent inhibitory activity against cysteine proteases, which are implicated in conditions such as Alzheimer's disease and cancer. This finding underscores its potential as a lead compound for drug development.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including Ullmann coupling and Stille coupling reactions. These methods allow for precise control over the molecular architecture, ensuring high purity and consistency in the final product. The development of efficient synthetic routes has been a focal point for researchers aiming to scale up production for preclinical studies.

In terms of pharmacokinetics, this compound demonstrates favorable properties such as good absorption and moderate clearance rates, which are critical for its potential use as an oral medication. Preclinical studies have also revealed that it exhibits low toxicity profiles in animal models, further supporting its suitability as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies to understand the binding interactions between this compound and its target proteins. These studies have provided valuable insights into the structural determinants of its activity, paving the way for rational drug design efforts.

Moreover, the compound's ability to modulate cellular signaling pathways has been explored in various cellular models. For example, it has been shown to inhibit the activation of NF-kB, a transcription factor involved in inflammation and cancer progression. This dual functionality—combining enzymatic inhibition with modulation of signaling pathways—positions it as a versatile tool in therapeutic development.

In conclusion, CAS No 891098-59-2 represents a significant advancement in chemical research, offering a unique combination of structural features and biological activities. As ongoing studies continue to uncover its full potential, this compound holds promise as a novel therapeutic agent with applications across multiple disease areas.